Cas no 174456-77-0 (ethyl rel-(1R,5S,6r)-3-azabicyclo[3.1.0]hexane-6-carboxylate)

• Product Name: ethyl rel-(1R,5S,6r)-3-azabicyclo[3.1.0]hexane-6-carboxylate
• CAS No: 174456-77-0
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD17078897
• CID: 65966
• PubChem ID: 1514453
• Update Time: 2025-04-18

ethyl rel-(1R,5S,6r)-3-azabicyclo[3.1.0]hexane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-azabicyclo[3.1.0]hexane-6-carboxylate
• (1R,5S)-Ethyl 3-azabicyclo-[3.1.0]hexane-6-carboxylate
• ethyl (1R*,5S*,6r*)-3-azabicyclo[3.1.0]hexane-6-carboxylate(SALTDATA: HCl)
• (1a,5a,6a)-3-aza-bicyclo[3.1.0]hexane-6-carboxylic acid ethyl ester
• (1R,5S)-Ethyl 3-azabicyclo[3.1.0]hexane-6-carboxylate
• 3-Azabicyclo[3.1.0]hexane-6-carboxylicacid,ethylester,(1alpha,5alpha,6alpha)-(9CI)
• cis-Ethyl 3-azabicyclo[3.1.0]hexane-6-carboxylate
• Ethyl cis-3-azabicyclo[3.1.0]hexane-6-carboxylate
• exo-(1R,5S)-3-azabicyclo[3.1.0]hexane-6-carboxylic acid ethyl ester
• exo-ethyl 3-azabicyclo[3.1.0]hexane-1-carboxylate
• (1R,5S,6r)-ethyl 3-azabicyclo[3.1.0]hexane-6-carboxylate
• (1R,5S,6r)-rel-Ethyl 3-azabicyclo[3.1.0]hexane-6-carboxylate
• cis-ethyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride
• ethyl rel-(1R,5S,6r)-3-azabicyclo[3.1.0]hexane-6-carboxylate
• ETHYL (1R,5S,6R)-3-AZABICYCLO[3.1.0]HEXANE-6-CARBOXYLATE
• AKOS006291296
• AKOS025147207
• Ethyl 3-azabicyclo3.1.0hexane-6-carboxylate
• ethyl (1S,5R)-3-azabicyclo[3.1.0]hexane-6-carboxylate
• CS-0054961
• (1R,5S,6r)-rel-Ethyl3-azabicyclo[3.1.0]hexane-6-carboxylate
• SCHEMBL1390723
• SCHEMBL522854
• ethyl (1R,5S)-3-azabicyclo[3.1.0]hexane-6-carboxylate
• EN300-866882
• 174456-77-0
• (1S,5R)-3-aza-bicyclo-[3.1.0]hexane-6-carboxylic acid ethyl ester
• SCHEMBL522564
• ethyl rac-(1R,5S,6r)-3-azabicyclo[3.1.0]hexane-6-carboxylate
• LLYQBDZAXNIXQC-MEKDEQNOSA-N
• MFCD17078897
• 1144099-54-6
• Ethyl (1R,5S,6s)-3-azabicyclo[3.1.0]hexane-6-carboxylate
• 3-Azabicyclo[3.1.0]hexane-6-carboxylic acid, ethyl ester, (1alpha,5alpha,6alpha)-

• MDL： MFCD17078897
• Inchi： 1S/C8H13NO2/c1-2-11-8(10)7-5-3-9-4-6(5)7/h5-7,9H,2-4H2,1H3/t5-,6+,7?
• InChI Key： LLYQBDZAXNIXQC-MEKDEQNOSA-N
• SMILES： O(CC)C(C1[C@H]2CNC[C@H]21)=O

Computed Properties

• Exact Mass: 155.09500
• Monoisotopic Mass: 155.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38.3A^2

Experimental Properties

• Density: 1.127
• Boiling Point: 212.6°Cat760mmHg
• Flash Point: 82.4°C
• Refractive Index: 1.493
• PSA: 38.33000
• LogP: 0.34370